Cas no 78182-91-9 (3',4',8-Tri-Me ether-3',4',5,7,8-Pentahydroxyisoflavone)

3',4',8-Tri-Me ether-3',4',5,7,8-Pentahydroxyisoflavone structure
78182-91-9 structure
Product Name:3',4',8-Tri-Me ether-3',4',5,7,8-Pentahydroxyisoflavone
CAS No:78182-91-9
MF:C18H16O7
MW:344.315445899963
CID:2057196
PubChem ID:44257370
Update Time:2025-04-21

3',4',8-Tri-Me ether-3',4',5,7,8-Pentahydroxyisoflavone Chemical and Physical Properties

Names and Identifiers

    • 3',4',8-Tri-Me ether-3',4',5,7,8-Pentahydroxyisoflavone
    • 5,7-dihydroxy-8,3',4'-trimethoxyisoflavone
    • 78182-91-9
    • LMPK12050436
    • 3-(3,4-dimethoxyphenyl)-5,7-dihydroxy-8-methoxychromen-4-one
    • Inchi: 1S/C18H16O7/c1-22-13-5-4-9(6-14(13)23-2)10-8-25-18-15(16(10)21)11(19)7-12(20)17(18)24-3/h4-8,19-20H,1-3H3
    • InChI Key: ZSTDUKYETPSCHO-UHFFFAOYSA-N
    • SMILES: COC1C(OC)=CC(C2C(=O)C3C(=C(C(=CC=3O)O)OC)OC=2)=CC=1

Computed Properties

  • Exact Mass: 344.08960285Da
  • Monoisotopic Mass: 344.08960285Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 94.5Ų
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